![molecular formula C10H13NO2 B1455710 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine CAS No. 58960-01-3](/img/structure/B1455710.png)
6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
Benzoxazines are a class of heterocyclic organic compounds with a backbone of 1,3-oxazine. They are used in a variety of applications due to their high thermal stability, mechanical properties, and flame resistance .
Synthesis Analysis
Benzoxazines can be synthesized through the reaction of phenols, formaldehyde, and primary amines . The reaction is typically carried out in a solvent such as toluene or xylene at reflux temperatures .
Molecular Structure Analysis
The molecular structure of benzoxazines consists of a six-membered ring containing three carbon atoms, two nitrogen atoms, and one oxygen atom .
Chemical Reactions Analysis
Benzoxazines can undergo a variety of chemical reactions, including polymerization and ring-opening reactions . These reactions can be used to modify the properties of the benzoxazine, making it suitable for different applications .
Physical And Chemical Properties Analysis
The physical and chemical properties of benzoxazines can vary widely depending on their specific structure. In general, they are known for their high thermal stability, good mechanical properties, and resistance to flame .
Mechanism of Action
Target of Action
The primary targets of 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine are currently unknown. This compound is a derivative of benzoxazine, a class of compounds known for their diverse biological activities
Mode of Action
It is known that benzoxazines generally interact with their targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
Benzoxazines have been reported to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Benzoxazines are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s stability and efficacy. Moreover, the presence of other molecules can influence the compound’s interaction with its targets .
Advantages and Limitations for Lab Experiments
One advantage of using 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine in lab experiments is its relatively low toxicity and high solubility in water and organic solvents. However, one limitation of this compound is its relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine. One area of interest is the development of more potent and selective this compound analogs that can target specific pathways involved in disease processes. Another area of research is the investigation of the potential use of this compound in combination with other drugs or therapies for enhanced therapeutic effects. Additionally, more research is needed to understand the safety and efficacy of this compound in humans, including clinical trials to evaluate its potential as a therapeutic agent.
Scientific Research Applications
6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to have antioxidant properties by scavenging free radicals and reducing oxidative stress.
Moreover, this compound has been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential anti-cancer properties, as it has been found to inhibit the growth and proliferation of cancer cells.
Safety and Hazards
properties
IUPAC Name |
6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-7-6-11-9-5-8(12-2)3-4-10(9)13-7/h3-5,7,11H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNYPRNZOFMKVSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC2=C(O1)C=CC(=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.